N-(2,4-dimethoxyphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C22H23N3O4/c1-14-5-6-16(11-15(14)2)18-9-10-22(27)25(24-18)13-21(26)23-19-8-7-17(28-3)12-20(19)29-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key: GIXSOQANBBECMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=C(C=C(C=C3)OC)OC)C
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including condensation, cyclization, and functional group transformations. For instance, the synthesis of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides demonstrates the complexity of synthesizing compounds within this chemical class. These compounds were synthesized through synergistic routes involving dihydropyrazolo[4,3-c][1,2]benzothiazine moieties with carboxamide side chains, showcasing a method that could be analogous to the target compound's synthesis (Ahmad et al., 2012).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various analytical techniques, including NMR, mass, elemental analysis, and X-ray crystallography. For example, the structures of compounds with complex molecular frameworks have been confirmed using these methods, providing insight into the structural characteristics that could be relevant to N-(2,4-dimethoxyphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide (Geng et al., 2023).

Chemical Reactions and Properties

The chemical reactions and properties of compounds in this class are influenced by their structural components. For example, the antioxidant activities of novel N-substituted compounds suggest that structural elements such as the pyrazolobenzothiazine ring system significantly impact their reactivity and potential biological activities (Ahmad et al., 2010).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding a compound's behavior in different environments. Although specific data on N-(2,4-dimethoxyphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide is not directly available, studies on related compounds provide a foundation for predicting these properties. For instance, the crystal structure analysis offers insights into the molecular conformation and intermolecular interactions that could influence the physical properties of similar compounds (Gowda et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under various conditions, and potential for undergoing specific chemical reactions, are integral to understanding a compound's utility and safety. While direct information on the target compound is lacking, the study of similar compounds reveals that modifications to the molecular structure can significantly affect these properties, offering a pathway for the design of derivatives with tailored characteristics (Gupta & Wagh, 2006).

Scientific Research Applications

Cognitive Enhancement

• N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl) acetamide (DM-9384) has been studied for its effects on learning and memory in rats. It improved amnesia induced by electroconvulsive shock or scopolamine in step-through passive avoidance tasks. DM-9384 facilitated the acquisition process in the shuttle box active avoidance task and light-dark discrimination task with positive reinforcement, suggesting an ability to enhance cognitive functions (Sakurai et al., 1989).

Chemical Structure and Properties

• The crystal structure of N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, a capsaicinoid, has been analyzed. The vanilloid, amide, and dimethylphenyl groups of the compound are nearly perpendicular to each other, indicating a unique conformation different from other capsaicinoids. This compound is stabilized by intermolecular hydrogen bonds (Park et al., 1995).

Antimicrobial Activity

• A series of derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288) have been synthesized and screened for antibacterial, antifungal, and anthelmintic activity. Some compounds showed significant biological activities, indicating potential for development as antimicrobial agents (Khan et al., 2019).

Synthesis Methods

• A practical process for synthesizing N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide starting from piperazine has been described. The method involves removing unwanted by-products through simple filtration and extracting the product from the aqueous phase with toluene (Guillaume et al., 2003).

Antioxidant Potential

• Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides have been synthesized and screened for antioxidant activities. Many of these compounds were found to possess moderate to significant radical scavenging activity, suggesting potential use in developing new biologically active compounds (Ahmad et al., 2012).